N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide hydrochloride

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide;hydrochloride
• InChI: InChI=1S/C19H23ClN4O3S.ClH/c1-3-22(4-2)9-10-23(18(27)12-24-16(25)7-8-17(24)26)19-21-14-6-5-13(20)11-15(14)28-19;/h5-6,11H,3-4,7-10,12H2,1-2H3;1H
• InChI Key: YVHFUXNBPGIRFW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)Cl)C(=O)CN3C(=O)CCC3=O.Cl
• Molecular Formula: C19H24Cl2N4O3S
• Molecular Weight: 459.4 g/mol
• CAS No.: 1216418-40-4

Description

N-(6-chlorobenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C19H24Cl2N4O3S and its molecular weight is 459.39. The purity is usually 95%.
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Scientific Research Applications

Translocator Protein (TSPO) Imaging in Glioblastoma Multiforme

One application in scientific research is the use of compounds for imaging purposes, such as in the study of glioblastoma multiforme (GBM). For instance, a compound structurally related to the one was used for TSPO imaging with 123I-CLINDE SPECT, compared against 18F-FET PET and gadolinium-enhanced MR imaging. This research aimed to evaluate the utility of TSPO imaging in predicting tumor progression, highlighting the potential of related compounds in diagnostic imaging and treatment planning for GBM patients (Jensen et al., 2015).

Metabolism and Excretion Studies

Another application is in metabolism and excretion studies, which are crucial for understanding how drugs are processed in the body. For example, a study on the β3-adrenoceptor agonist mirabegron explored its mass balance, metabolite profiles, and excretion patterns in humans. Such studies are essential for drug development, providing insights into the pharmacokinetics and pharmacodynamics of new therapeutic agents (Takusagawa et al., 2012).

Investigating Nephrotoxicity

Research on the nephrotoxic effects of certain compounds, in comparison with other drugs, forms another significant area of application. Understanding the nephrotoxic potential of compounds when used alone or in combination with other drugs can guide safer medication practices and inform clinical decisions (Mondorf Aw, 1979).